1-[5-(3-fluoro-4-methoxyphenyl)-1,2,4-triazin-3-yl]-N,N-dimethyl-3-pyrrolidinamine

• IUPAC Name: 1-[5-(3-fluoro-4-methoxyphenyl)-1,2,4-triazin-3-yl]-N,N-dimethylpyrrolidin-3-amine
• InChI: InChI=1S/C16H20FN5O/c1-21(2)12-6-7-22(10-12)16-19-14(9-18-20-16)11-4-5-15(23-3)13(17)8-11/h4-5,8-9,12H,6-7,10H2,1-3H3
• InChI Key: FEJHUWJZSBQKAA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)C2=NC(=CN=N2)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C16H20FN5O
• Molecular Weight: 317.36 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a triazine ring, a pyrrolidine ring, and a methoxyphenyl group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the triazine ring might be formed through a cyclization reaction, while the pyrrolidine ring could be introduced through a condensation or ring-closing reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazine and pyrrolidine rings would give the molecule a certain degree of rigidity, while the methoxy and fluoro groups could influence its polarity and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The triazine ring is known to participate in various reactions, such as substitutions or additions. The pyrrolidine ring, being a secondary amine, could also engage in reactions like acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, its solubility could be affected by the polar methoxy and fluoro groups. Its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its molecular targets in the body. The compound could potentially interact with biological macromolecules like proteins or nucleic acids.

Safety and Hazards

Like any chemical substance, this compound should be handled with care. Direct contact with the skin or eyes should be avoided, and inhalation or ingestion should be prevented. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The study and application of this compound could be a promising area of research. Its complex structure and functional groups suggest potential for interesting chemical properties and reactivity. It could be explored for use in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.